5-(Cyclopropylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(cyclopropylamino)-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H17N3O3/c1-12-4-2-3-5-16(12)23-11-14-8-9-17(24-14)19-22-15(10-20)18(25-19)21-13-6-7-13/h2-5,8-9,13,21H,6-7,11H2,1H3
• InChI Key: QNUSDSAYNKVSRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)NC4CC4)C#N
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

5-(Cyclopropylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, commonly known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase enzyme that plays a crucial role in the signaling pathways of various cytokines, including interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. CP-690,550 has shown promising results in the treatment of several autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Energetic Materials Development

Compounds based on oxadiazole and furazan rings have been synthesized for use as insensitive energetic materials. These materials exhibit moderate thermal stability and are insensitive towards impact and friction, making them superior to traditional explosives like TNT in certain aspects (Yu et al., 2017).

Synthesis of Heterocyclic Compounds

New synthesis methods for 1,3,4-thiadiazole derivatives starting from acrylonitriles have been developed, showcasing the versatility of similar compounds in creating heterocyclic structures with potential pharmacological applications (Golovchenko et al., 2004).

Quantum Studies and NLO Properties

Synthesis and analysis of novel benzofuran derivatives, like HMBPP, have been conducted, focusing on quantum studies, non-linear optical (NLO) properties, and thermodynamic characteristics, suggesting applications in material science and optics (Halim & Ibrahim, 2022).

Novel Reactions and Syntheses

Research on isothiazolo[3,4-d]pyrimidine-3-carbonitriles and aza-thiaindenes explores novel reactions and potential applications in medicinal chemistry and material sciences, indicating the broad utility of related oxazole compounds (Chang et al., 2003).

Palladium-Catalyzed Oxidative Carbonylation

Studies on the carbonylation of prop-2-ynylamides to produce oxazolines suggest applications in catalysis and organic synthesis, highlighting the chemical reactivity and transformation capabilities of oxazole derivatives (Bacchi et al., 2002).